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Compound of Interest

Compound Name: OSS_128167

Cat. No.: B1677512 Get Quote

Technical Support Center: OSS_128167
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

OSS_128167. Below are resources to address common challenges, particularly concerning its

solubility in DMSO and ethanol.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of OSS_128167 in DMSO and ethanol?

A1: OSS_128167 exhibits good solubility in DMSO but is generally considered insoluble or only

slightly soluble in ethanol.[1][2][3][4] Solubility in DMSO can vary between batches and

suppliers, with reported concentrations ranging from 25 mg/mL to 100 mg/mL.[2][4][5] It is

crucial to consult the certificate of analysis (CoA) for your specific batch for the most accurate

solubility information.

Q2: I am having difficulty dissolving OSS_128167 in DMSO. What could be the issue?

A2: Several factors can contribute to dissolution problems in DMSO. One common issue is the

use of old or water-logged DMSO, as it is hygroscopic and absorbed moisture can significantly

reduce the solubility of compounds.[5][6] Additionally, the purity of the compound and slight

batch-to-batch variations can affect solubility.[1][3] Forcing the dissolution of a large amount of
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compound into a small volume of solvent can also lead to saturation and incomplete

dissolution.

Q3: Why is OSS_128167 not dissolving in ethanol?

A3: Based on supplier datasheets, OSS_128167 is reported to be insoluble or have very low

solubility in ethanol.[1][2][3] This is an inherent chemical property of the compound. Forcing

dissolution in ethanol is not recommended as it will likely result in a suspension rather than a

true solution, which can lead to inaccurate dosing in experiments.

Q4: Are there any recommended techniques to improve the dissolution of OSS_128167 in

DMSO?

A4: Yes, several techniques can aid in the dissolution process. Gentle warming of the solution,

sonication, and vortexing can help break down compound aggregates and enhance solubility.

[2][5] It is recommended to use fresh, anhydrous DMSO to prepare your stock solution.[5][6]

Q5: How should I prepare a stock solution of OSS_128167?

A5: To prepare a stock solution, it is recommended to start by adding a small amount of fresh,

anhydrous DMSO to the vial of the pre-weighed compound. Use techniques like vortexing and

sonication to ensure complete dissolution before adding more solvent to reach your final

desired concentration. Always add the solvent to the compound, not the other way around.

Troubleshooting Guide
Issue 1: Precipitate forms after dissolving OSS_128167
in DMSO and storing it.

Possible Cause 1: Solvent Quality. The DMSO used may have absorbed moisture, reducing

its solvating power.

Solution: Use fresh, anhydrous-grade DMSO for preparing stock solutions.[5][6] Store

DMSO properly in a desiccator to prevent water absorption.

Possible Cause 2: Storage Temperature. Storing the stock solution at an inappropriate

temperature can cause the compound to precipitate out.
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Solution: Store stock solutions at -20°C or -80°C for long-term stability.[2][5] When thawing

for use, allow the vial to equilibrate to room temperature before opening to prevent

condensation from forming inside the vial. If precipitate is observed after thawing, gentle

warming and vortexing may be required to redissolve the compound.

Possible Cause 3: Supersaturation. The initial stock solution may have been prepared at a

concentration too close to its solubility limit.

Solution: Prepare a new stock solution at a slightly lower concentration.

Issue 2: Inconsistent results in cell-based assays.
Possible Cause 1: Incomplete Dissolution. If the compound is not fully dissolved in the stock

solution, the actual concentration used in the assay will be lower than calculated.

Solution: Visually inspect your stock solution for any particulate matter before making

dilutions. If needed, briefly sonicate or warm the stock solution to ensure homogeneity.

Possible Cause 2: Precipitation in Media. Diluting the DMSO stock solution directly into

aqueous cell culture media can cause the compound to precipitate due to its low aqueous

solubility.

Solution: Perform serial dilutions. First, dilute the high-concentration DMSO stock into a

smaller volume of DMSO to an intermediate concentration before adding it to the final

volume of aqueous media. Ensure rapid mixing upon addition to the media to minimize

localized high concentrations that can lead to precipitation.

Data Presentation
Table 1: Solubility of OSS_128167 in Common Solvents
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Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Notes

DMSO 25 - 100 68.25 - 273.0

Sonication and use of

fresh DMSO

recommended.[2][4][5]

Ethanol Insoluble or < 1 Insoluble or < 2.73
Not a recommended

solvent.[1][2][3]

Water Insoluble Insoluble

DMF 30 81.9

DMSO:PBS (pH 7.2)

(1:7)
0.12 0.33

Molecular Weight of OSS_128167: 366.32 g/mol

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
OSS_128167 in DMSO

Materials:

OSS_128167 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator bath

Procedure:

1. Weigh out the desired amount of OSS_128167 powder into a sterile microcentrifuge tube.

For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.66 mg of the
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compound.

2. Add a small volume of anhydrous DMSO (e.g., 200 µL) to the tube.

3. Vortex the tube for 1-2 minutes to facilitate dissolution.

4. If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes.

5. Visually inspect the solution to ensure there are no visible particles.

6. Once fully dissolved, add the remaining volume of DMSO to reach the final desired

concentration and volume.

7. Vortex the solution again to ensure homogeneity.

8. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.

Visualizations
Experimental Workflow for Preparing OSS_128167 Stock
Solution
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Workflow for Preparing OSS_128167 Stock Solution

Preparation

Dissolution

Final Steps

Weigh OSS_128167 Powder
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Vortex

Sonicate (if necessary)

Visually Inspect for Complete Dissolution

Add Remaining DMSO to Final Volume

Vortex to Homogenize

Aliquot and Store at -20°C/-80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of OSS_128167 in DMSO.
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Simplified Signaling Pathway of OSS_128167 Action
OSS_128167 is a known inhibitor of SIRT6, a sirtuin deacetylase.[1][6][7] By inhibiting SIRT6,

OSS_128167 can lead to an increase in the acetylation of various proteins, including histone

H3 at lysine 9 (H3K9ac), which can in turn affect gene expression.[1] For instance, the

expression of Glucose Transporter 1 (GLUT-1) has been shown to increase following treatment

with OSS_128167.[1]
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Caption: Simplified diagram of OSS_128167's inhibitory action on SIRT6 and downstream

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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